Cas no 303-95-7 (Coenzyme Q7)

• Product Name: Coenzyme Q7
• CAS No: 303-95-7
• Molecular Formula: C₄₄H₆₆O₄
• Molecular Weight: 658.99244
• CID: 305849
• PubChem ID: 5289540

Coenzyme Q7 Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptaen-1-yl]-5,6-dimethoxy-3-methyl-
• Coenzyme Q7
• 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-Heptamethyl-2,6,10, 14,18,22,26-octacosaheptaen-1-yl]-5,6-dimethoxy-3-methyl-1,4-benz oquinone
• All-Trans Coenzyme Q7
• Carenone
• Coenz10
• coenzyme Q10
• COQ10
• eiquinon
• Ensorb
• Kudesan
• Liquid-Q
• neuqinon
• oxidized coenzyme Q10
• oxidized coenzyme Q7
• Q-10
• Q-Gel
• trans-Ubichinon-7
• Ubichinon-35
• ubiquinone Q10
• ubiquinone-35
• UNII-RRK47DEG6Q
• Ubiquinone 7
• 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaenyl]-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• NSC-147790
• NSC147790
• (all-E)-2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptenyl)-5,6-dimethoxy-3-methyl-2,5-cyclohexadiene-1,4-dione
• CHEBI:46448
• COQ7
• 4-08-00-03295 (Beilstein Handbook Reference)
• Ubiquinone 35
• 2,3-dimethoxy-5-methyl-6-heptaprenyl-1,4-benzoquinone
• 25222-34-8
• 2-((2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-Heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl)-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• ubiquinone(7)
• 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl]-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• 2-(3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaenyl)-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl]-5,6-dimethoxy-3-methyl-1,4-benzoquinone
• trans-Coenzyme Q7
• UBIQUINONE-7 [JAN]
• Q27120651
• 2,5-Cyclohexadiene-1,4-dione, 2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptenyl)-5,6-dimethoxy-3-methyl-, (all-E)-
• DTXSID501318261
• 2-((2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-5,6-dimethoxy-3-methyl-2,5-cyclohexadiene-1,4-dione
• UBIDECARENONE IMPURITY B [EP IMPURITY]
• 2,5-Cyclohexadiene-1,4-dione, 2-((2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-5,6-dimethoxy-3-methyl-
• coenzyme-Q7
• UQ7
• 303-95-7
• UBIQUINONE-7
• RRK47DEG6Q
• BRN 2406878
• Ubiquinone Q7

• InChIKey： DBESHHFMIFSNRV-RJYQSXAYSA-N
• Inchi： InChI=1S/C44H66O4/c1-32(2)18-12-19-33(3)20-13-21-34(4)22-14-23-35(5)24-15-25-36(6)26-16-27-37(7)28-17-29-38(8)30-31-40-39(9)41(45)43(47-10)44(48-11)42(40)46/h18,20,22,24,26,28,30H,12-17,19,21,23,25,27,29,31H2,1-11H3/b33-20+,34-22+,35-24+,36-26+,37-28+,38-30+
• SMILES： C/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC1=C(C)C(=O)C(OC)=C(OC)C1=O)/C)/C)/C)/C)/C)/C)/C

Computed Properties

• Exact Mass: 658.496111g/mol
• Surface Charge: 0
• XLogP3: 13.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 22
• Monoisotopic Mass: 658.496111g/mol
• Monoisotopic Mass: 658.496111g/mol
• Topological Polar Surface Area: 52.6Ų
• Heavy Atom Count: 48
• Complexity: 1360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 12.67440
• PSA: 52.60000
• Refractive Index: 1.522
• Boiling Point: 736.9±60.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 290.9±32.9 °C
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ubiquinones